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Compound of Interest

Compound Name: GSK2850163

Cat. No.: B560521 Get Quote

These application notes provide a comprehensive protocol for researchers, scientists, and drug

development professionals to assess the inhibition of Inositol-requiring enzyme 1α (IRE1α) by

the small molecule inhibitor GSK2850163.

Introduction to IRE1α and GSK2850163
Inositol-requiring enzyme 1α (IRE1α) is a key protein in the Unfolded Protein Response (UPR),

a cellular stress response to the accumulation of unfolded or misfolded proteins in the

endoplasmic reticulum (ER).[1][2][3] IRE1α is a transmembrane protein with both

serine/threonine kinase and endoribonuclease (RNase) activities.[3] Upon ER stress, IRE1α

autophosphorylates, which in turn activates its RNase domain.[4] The activated RNase initiates

the unconventional splicing of X-box binding protein 1 (XBP1) mRNA, leading to the production

of a potent transcription factor, XBP1s, which upregulates genes involved in restoring ER

homeostasis.[1][5]

GSK2850163 is a novel and potent inhibitor of IRE1α.[6][7] It functions as a Type III inhibitor,

binding to an allosteric site on the kinase domain.[3][4] This binding locks the kinase in an

inactive conformation, which consequently inhibits the RNase activity of IRE1α.[4]

IRE1α Signaling Pathway
The following diagram illustrates the central role of IRE1α in the Unfolded Protein Response

pathway.
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Start

Dispense 100 nL of GSK2850163
(or DMSO) into a 384-well plate

Add 10 µL reaction mix:
- 5 nM pIRE1α
- 60 µM ATP

in reaction buffer

Incubate for 2 hours
at room temperature

Add 5 µL of ADP-Glo™ Reagent
to stop kinase reaction and

deplete remaining ATP

Incubate for 40 minutes
at room temperature

Add 10 µL of Kinase Detection Reagent
to convert ADP to ATP and

generate luminescence

Incubate for 30 minutes
at room temperature

Measure luminescence using a
plate reader

End

 

Start

Seed PANC-1 cells into
6-well plates

Co-transfect cells with:
- pGL3-5xUPRE-luciferase reporter

- pRL-SV40 (Renilla control)

Incubate for 48 hours

Treat with 2.5 µg/mL Tunicamycin
for 1 hour to induce ER stress

Treat with varying concentrations
of GSK2850163 for 16 hours

Lyse the cells

Measure Firefly and Renilla
luciferase activity using

Dual-Glo Luciferase Assay System

Normalize Firefly luciferase to
Renilla luciferase activity.

Calculate % inhibition and IC50.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Structure, Activation and Signaling of IRE1 and Its Role in Determining Cell Fate -
PMC [pmc.ncbi.nlm.nih.gov]

2. IRE1α Implications in Endoplasmic Reticulum Stress-Mediated Development and
Pathogenesis of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]

3. Dual RNase activity of IRE1 as a target for anticancer therapies - PMC
[pmc.ncbi.nlm.nih.gov]

4. Development of tumor-targeting IRE-1 inhibitors for B cell cancer therapy - PMC
[pmc.ncbi.nlm.nih.gov]

5. rupress.org [rupress.org]

6. medchemexpress.com [medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for Assessing IRE1α
Inhibition by GSK2850163]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560521#protocol-for-assessing-ire1-inhibition-by-
gsk2850163]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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